Cas no 864919-43-7 (2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(4-acetamidophenyl)acetamide)

• Product Name: 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(4-acetamidophenyl)acetamide
• CAS No: 864919-43-7
• Molecular Formula: C₁₈H₁₅ClN₄O₂S₂
• Molecular Weight: 418.920299768448
• CID: 6070505
• PubChem ID: 18554688

2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(4-acetamidophenyl)acetamide Properties

Names and Identifiers

• 2-{3-(2-chlorophenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-(4-acetamidophenyl)acetamide
• Acetamide, N-[4-(acetylamino)phenyl]-2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]thio]-
• AKOS024597871
• N-(4-acetamidophenyl)-2-((3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
• 2-{[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-(4-acetamidophenyl)acetamide
• N-(4-acetamidophenyl)-2-[[3-(2-chlorophenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide
• 864919-43-7
• F0698-0403

• InChIKey： ZZLBMXBNKAWERW-UHFFFAOYSA-N
• Inchi： 1S/C18H15ClN4O2S2/c1-11(24)20-12-6-8-13(9-7-12)21-16(25)10-26-18-22-17(23-27-18)14-4-2-3-5-15(14)19/h2-9H,10H2,1H3,(H,20,24)(H,21,25)
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1SN=C(C2=CC=CC=C2Cl)N=1

Computed Properties

• Exact Mass: 418.0324958g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 418.0324958g/mol
• Heavy Atom Count: 27
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 138Ų

Experimental Properties

• pka: 12.23±0.70(Predicted)
• Density: 1.47±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides